Pyridin-3-ylacetyl chloride hydrochloride

• Molecular Formula: C7H7Cl2NO
• Molecular Weight: 192.04 g/mol
• IUPAC Name: 2-pyridin-3-ylacetyl chloride;hydrochloride
• InChI: InChI=1S/C7H6ClNO.ClH/c8-7(10)4-6-2-1-3-9-5-6;/h1-3,5H,4H2;1H
• InChI Key: IFXVYHOVMXZTIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(=O)Cl.Cl

Description

Pyridin-3-ylacetyl chloride hydrochloride is a useful research compound. Its molecular formula is C7H7Cl2NO and its molecular weight is 192.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Pyridylacetic acid (41 mg, 0.3 mmol) was dissolved in dry dichloromethane (1 mL), the solution was added with dimethylformamide (1 drop), and oxalyl chloride (0.03 mL, 0.36 mmol), and the mixture was stirred at room temperature for 1 hour. The solvent was evaporated under reduced pressure to give 3-pyridylacetyl chloride hydrochloride. By using this compound and 5-(4-aminophenyl)-1H-naphtho[1,2-b][1,4]diazepine-2,4(3H,5H)-dione (63 mg, 0.2 mmol) obtained in Example 1, (3), the title compound (6.2 mg, yield 7%) was obtained as yellow amorphous in the same manner as that of Example 1, (4).